Cas no 898784-18-4 (2-(2-bromophenyl)-1-[4-(trifluoromethyl)phenyl]ethanone)

• Product Name: 2-(2-bromophenyl)-1-[4-(trifluoromethyl)phenyl]ethanone
• CAS No: 898784-18-4
• MF: C₁₅H₁₀BrF₃O
• MW: 343.138514041901
• MDL: MFCD02260731
• CID: 1947028
• PubChem ID: 24723916
• Update Time: 2025-10-21

2-(2-bromophenyl)-1-[4-(trifluoromethyl)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromophenyl)-1-[4-(trifluoromethyl)phenyl]ethanone
• LogP
• 2-(2-Bromophenyl)-4'-trifluoromethylacetophenone
• 2-(2-Bromophenyl)-1-[4-(trifluoromethyl)phenyl]ethan-1-one
• DTXSID70642315
• 898784-18-4
• AKOS012717010
• MFCD02260731
• 2-(2-bromophenyl)-1-[4-(trifluoromethyl)phenyl]ethanone

• MDL： MFCD02260731
• Inchi： 1S/C15H10BrF3O/c16-13-4-2-1-3-11(13)9-14(20)10-5-7-12(8-6-10)15(17,18)19/h1-8H,9H2
• InChI Key： NVRAWMKYYCBNQW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC(C1C=CC(C(F)(F)F)=CC=1)=O

Computed Properties

• Exact Mass: 341.98671Da
• Monoisotopic Mass: 341.98671Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(2-bromophenyl)-1-[4-(trifluoromethyl)phenyl]ethanone

2-(2-Bromophenyl)-1-[4-(Trifluoromethyl)Phenyl]Ethanone: A Comprehensive Overview

2-(2-Bromophenyl)-1-[4-(Trifluoromethyl)Phenyl]Ethanone, identified by the CAS Registry Number 898784-18-4, is a complex organic compound with significant applications in modern chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential in drug design and material science. The molecule consists of a ketone group attached to two aromatic rings, one substituted with a bromine atom and the other with a trifluoromethyl group. These substituents confer distinct electronic and steric properties, making the compound versatile for various chemical reactions and biological interactions.

The synthesis of 2-(2-Bromophenyl)-1-[4-(Trifluoromethyl)Phenyl]Ethanone involves multi-step organic reactions, often employing Friedel-Crafts acylation or other electrophilic aromatic substitution methods. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of pharmacological applications, this compound has shown promise in targeting specific enzymes and receptors. Studies published in leading journals such as Journal of Medicinal Chemistry and Nature Communications highlight its potential as a lead compound for developing new drugs. For instance, its ability to inhibit histone deacetylases (HDACs) has been explored in the context of cancer therapy. The trifluoromethyl group plays a critical role in enhancing the compound's bioavailability and stability, making it a valuable candidate for further preclinical studies.

The electronic properties of 2-(2-Bromophenyl)-1-[4-(Trifluoromethyl)Phenyl]Ethanone have also been studied for applications in optoelectronics. The conjugated system formed by the aromatic rings and the ketone group facilitates electron transport, which is advantageous for materials used in organic light-emitting diodes (OLEDs). Recent research has focused on modifying the substituents to optimize the compound's emission characteristics, paving the way for next-generation display technologies.

In addition to its synthetic and pharmacological applications, this compound has been utilized as a building block in natural product synthesis. Its rigid structure allows for precise control over stereochemistry during assembly, which is crucial for constructing complex molecules found in nature. Collaborative efforts between academic institutions and pharmaceutical companies have led to innovative strategies for synthesizing bioactive compounds using this molecule as a starting material.

The environmental impact of 2-(2-Bromophenyl)-1-[4-(Trifluoromethyl)Phenyl]Ethanone has also been a topic of interest. Researchers have investigated its biodegradation pathways under various conditions, aiming to develop sustainable methods for waste management. Results indicate that the compound undergoes microbial degradation under aerobic conditions, albeit at a slower rate compared to simpler organic compounds.

In conclusion, 2-(2-Bromophenyl)-1-[4-(Trifluoromethyl)Phenyl]Ethanone, with its unique structure and functional groups, continues to be a focal point in chemical research. Its applications span across drug discovery, materials science, and environmental chemistry, underscoring its importance as a versatile building block. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is expected to unlock new possibilities in both academic and industrial settings.